Cas no 65113-95-3 (3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-)

3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)- structure
65113-95-3 structure
Product Name:3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
CAS No:65113-95-3
MF:C14H22O
MW:206.323884487152
CID:503778
PubChem ID:6436969
Update Time:2025-04-19

3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
    • (E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-3-en-2-one
    • 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)pent-3-en-2-one
    • (3E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-3-en-2-one
    • 3-Penten-2-one, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)
    • (E)-3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-3-penten-2-one
    • 3-Penten-2-one, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
    • QQUWZMIGSXXJFV-UXBLZVDNSA-N
    • SCHEMBL442785
    • 65113-95-3
    • EINECS 265-450-4
    • EC 265-450-4
    • Inchi: 1S/C14H22O/c1-10(12(3)15)6-8-13-9-7-11(2)14(13,4)5/h6-7,13H,8-9H2,1-5H3/b10-6+
    • InChI Key: QQUWZMIGSXXJFV-UXBLZVDNSA-N
    • SMILES: O=C(C)/C(/C)=C/CC1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 0.887
  • Boiling Point: 284.3°C at 760 mmHg
  • Flash Point: 121.5°C
  • Refractive Index: 1.466
  • PSA: 17.07

3-Penten-2-one,3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)- Related Literature

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